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Introduction
The NDI-Lyso probe is a powerful tool for live-cell imaging, specifically designed for the

targeted investigation of lysosomes and their role in cellular processes, including drug-induced

apoptosis. This naphthalimide-based fluorescent probe exhibits a unique mechanism of action,

functioning as a lysosome-targeted anticancer agent. Its innovative design allows for the study

of lysosomal function and the development of novel therapeutic strategies.

The NDI-Lyso probe operates on an enzyme-instructed self-assembly (EISA) mechanism.

Upon reaching the lysosome, it is specifically cleaved by cathepsin B, an enzyme often

overexpressed in cancer cells. This cleavage event triggers the self-assembly of the probe into

nanofibers within the lysosome, leading to lysosomal membrane permeabilization (LMP) and

subsequent cancer cell apoptosis through a caspase-independent pathway. This targeted

approach offers high selectivity for cancer cells over normal cells.

These application notes provide a comprehensive guide to utilizing the NDI-Lyso probe for live-

cell imaging, including its mechanism of action, detailed experimental protocols, and data

presentation guidelines.
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The photophysical properties and cytotoxic activity of the NDI-Lyso probe are crucial for

designing and interpreting live-cell imaging experiments. The following tables summarize these

key quantitative data points.

Table 1: Photophysical Properties of NDI-Lyso Probe

Property Value Reference

Excitation Wavelength (λex) 480 nm [1]

Emission Wavelength (λem) 500 - 600 nm (broad)

Quantum Yield (Φ)
Data not available in search

results

Molar Extinction Coefficient (ε)
Data not available in search

results

Recommended Concentration 10 µM [1]

Incubation Time 30 minutes [1]

Table 2: Cytotoxicity of NDI-Lyso Probe in Various Cell Lines

Cell Line IC50 Value (µM) Cancer Type

HeLa ~10 Cervical Cancer

MCF-7
Data not available in search

results
Breast Cancer

A549
Data not available in search

results
Lung Cancer

Drug-Resistant Cancer Cells ~10 Various

Normal Cells > 60 Non-cancerous
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The NDI-Lyso probe's unique mechanism of action involves a series of steps initiated by the

enzymatic activity within the lysosome, culminating in apoptotic cell death.

NDI-Lyso Probe Mechanism of Action
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Caption: NDI-Lyso probe's mechanism of action in cancer cells.

Experimental Protocols
This section provides a detailed protocol for using the NDI-Lyso probe for live-cell imaging of

lysosomes.

Materials:

NDI-Lyso probe

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)

Glass-bottom dishes or coverslips suitable for microscopy

Fluorescence microscope with appropriate filters

Protocol for Live-Cell Imaging:

Cell Culture:

Culture cells of interest (e.g., HeLa) in appropriate complete medium (e.g., DMEM with

10% FBS and 1% Penicillin-Streptomycin) in a humidified incubator at 37°C with 5% CO2.

Seed cells onto glass-bottom dishes or coverslips at a density that allows for individual cell

imaging (e.g., 50-70% confluency). Allow cells to adhere overnight.

Probe Preparation:

Prepare a stock solution of the NDI-Lyso probe in DMSO.
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On the day of the experiment, dilute the stock solution in pre-warmed serum-free cell

culture medium to a final working concentration of 10 µM.[1]

Cell Staining:

Remove the culture medium from the cells and wash once with pre-warmed PBS.

Add the 10 µM NDI-Lyso probe solution to the cells.

Incubate the cells for 30 minutes in a humidified incubator at 37°C with 5% CO2.[1]

Washing:

After incubation, remove the probe solution and wash the cells twice with pre-warmed

PBS to remove any excess probe.

Add fresh, pre-warmed complete culture medium to the cells.

Live-Cell Imaging:

Image the cells immediately using a fluorescence microscope equipped with a live-cell

imaging chamber to maintain temperature and CO2 levels.

Use an excitation wavelength of approximately 480 nm and collect the emission in the

range of 500-600 nm.[1]

Acquire images at different time points to observe the dynamic processes within the

lysosomes.

Co-localization with Commercial Lysosomal Dyes:

To confirm the specific localization of the NDI-Lyso probe to lysosomes, a co-staining

experiment with a commercially available lysosomal tracker (e.g., LysoTracker™ Red DND-99)

can be performed.

Follow the cell culture and seeding protocol as described above.

Incubate the cells with 10 µM NDI-Lyso probe for 30 minutes.[1]
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During the last 5-10 minutes of the NDI-Lyso incubation, add the commercial lysosomal

tracker at its recommended concentration.

Wash the cells as described above.

Image the cells using the appropriate filter sets for both the NDI-Lyso probe and the

commercial tracker. The overlap of the fluorescence signals will indicate co-localization.

Experimental Workflow
The following diagram illustrates the general workflow for a live-cell imaging experiment using

the NDI-Lyso probe.
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Experimental Workflow for NDI-Lyso Live Cell Imaging
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Caption: A typical workflow for NDI-Lyso live cell imaging.
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Applications in Drug Development
The NDI-Lyso probe presents a valuable tool for drug development, particularly in the field of

oncology. Its unique mechanism of action allows for:

High-throughput screening: Identifying new compounds that can modulate lysosomal

function or cathepsin B activity.

Mechanism of action studies: Elucidating the role of lysosomes in drug-induced cell death

pathways.

Assessing drug resistance: Investigating lysosomal mechanisms of drug resistance in cancer

cells.

Developing novel cancer therapies: The NDI-Lyso probe itself serves as a prototype for

lysosome-targeting anticancer drugs.

By providing a direct visual readout of lysosomal integrity and function in live cells, the NDI-
Lyso protocol can accelerate the discovery and development of more effective and targeted

cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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